Cas no 1807243-26-0 (4-Cyano-3-fluoro-2-methylbenzoic acid)
1807243-26-0 structure
Product Name:4-Cyano-3-fluoro-2-methylbenzoic acid
CAS No:1807243-26-0
MF:C9H6FNO2
MW:179.147845745087
CID:5000650
Update Time:2023-08-24
4-Cyano-3-fluoro-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-cyano-3-fluoro-2-methylbenzoic acid
- 4-Cyano-3-fluoro-2-methylbenzoic acid
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- Inchi: 1S/C9H6FNO2/c1-5-7(9(12)13)3-2-6(4-11)8(5)10/h2-3H,1H3,(H,12,13)
- InChI Key: MPOCXBKVZFPSRS-UHFFFAOYSA-N
- SMILES: FC1=C(C#N)C=CC(C(=O)O)=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 258
- XLogP3: 1.6
- Topological Polar Surface Area: 61.1
4-Cyano-3-fluoro-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015510-250mg |
4-Cyano-3-fluoro-2-methylbenzoic acid |
1807243-26-0 | 97% | 250mg |
480.00 USD | 2021-07-05 | |
| Alichem | A010015510-500mg |
4-Cyano-3-fluoro-2-methylbenzoic acid |
1807243-26-0 | 97% | 500mg |
831.30 USD | 2021-07-05 | |
| Alichem | A010015510-1g |
4-Cyano-3-fluoro-2-methylbenzoic acid |
1807243-26-0 | 97% | 1g |
1,445.30 USD | 2021-07-05 |
4-Cyano-3-fluoro-2-methylbenzoic acid Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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